Cas no 180854-44-8 (1-Tert-butyl 2-ethyl (2S)-4-oxopiperidine-1,2-dicarboxylate)

• Product Name: 1-Tert-butyl 2-ethyl (2S)-4-oxopiperidine-1,2-dicarboxylate
• CAS No: 180854-44-8
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD15071881
• CID: 2131153
• PubChem ID: 329764476
• Update Time: 2025-04-21

1-Tert-butyl 2-ethyl (2S)-4-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (S)-1-Boc-4-oxopiperidine-2-carboxylate
• (S)-1-tert-Butyl 2-ethyl 4-oxopiperidine-1,2-dicarboxylate
• Ethyl (S)-(-)-1-Boc-4-oxopiperidine-2-carboxylate
• (2S)-N-tert-butoxycarbonyl-4-oxopiperidine-2-carboxylic acid ethyl ester
• (S)-1-Boc-4-oxo-piperidine-2-carboxylic acid methyl ester
• (S)-1-Boc-4-oxo-piperidine-2-carboxylic acid methyl este
• (S)-1-Boc-4-oxo-piperidine-2-carboxylic acid methyl ester ee
• 1,2-Piperidinedicarboxylic acid, 4-oxo-, 1-(1,1-diMethylethyl) 2-ethyl ester, (2S)-
• Ethyl (S)-N-(tert-butoxycarbonyl)-4-oxo-2-pipecolate
• (S)-1-Boc-4-oxo-piperidin...
• (S)-1-Boc-4-oxo-piperidine-2-carboxylic acid ethyl ester
• 1-tert-butyl 2-ethyl (2S)-4-oxopiperidine-1,2-dicarboxylate
• (S)-(-)-1-Boc-4-oxopiperidine-2-carboxylic acid ethyl ester
• AK172364
• SB20369
• OR309155
• AX8267215
• (2S)-Ethyl 1-boc-4-oxopiperidine-2-carboxylate
• Ethyl (S)-(-)
• Ethyl (S)-(-)-1-Boc-4-oxopiperidine-2-carboxylate, 95%
• 1-O-tert-butyl 2-O-ethyl (2S)-4-oxopiperidine-1,2-dicarboxylate
• (S)-1-tert-Butyl2-ethyl4-oxopiperidine-1,2-dicarboxylate
• CS-0052402
• AKOS025290208
• 180854-44-8
• MFCD15071881
• DB-370081
• DS-8025
• P11772
• Ethyl (S)-1-Boc-4-oxopiperidine-2-carboxylate, 97%
• 1-Tert-butyl 2-ethyl (2S)-4-oxopiperidine-1,2-dicarboxylate

• MDL： MFCD15071881
• Inchi： 1S/C13H21NO5/c1-5-18-11(16)10-8-9(15)6-7-14(10)12(17)19-13(2,3)4/h10H,5-8H2,1-4H3/t10-/m0/s1
• InChI Key： YAVQLRUBKDCOCI-JTQLQIEISA-N
• SMILES： O(C(N1CCC(C[C@H]1C(=O)OCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.14200
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 0.9

Experimental Properties

• Density: 1.079 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.464
• PSA: 72.91000
• LogP: 1.45600
• Optical Activity: [α]22/D −12.0°, c = 0.5 in chloroform

1-Tert-butyl 2-ethyl (2S)-4-oxopiperidine-1,2-dicarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives